![molecular formula C9H5N3O2 B1396081 8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid CAS No. 1020035-70-4](/img/structure/B1396081.png)
8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid
Overview
Description
8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid is a chemical compound with the linear formula C11H9N3O2 . It is often used in research and development .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines can be achieved through various methods. One approach involves a CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones . Another method uses a combination of flavin and iodine to catalyze an aerobic oxidative C-N bond-forming process . These methods are compatible with a broad range of functional groups and can also enable the formation of alkenyl-substituted imidazoheterocycles .Molecular Structure Analysis
The molecular structure of 8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid is represented by the InChI code1S/C11H9N3O2/c1-2-16-11(15)9-7-14-5-3-4-8(6-12)10(14)13-9/h3-5,7H,2H2,1H3
. This indicates the presence of 11 carbon atoms, 9 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen atoms in the molecule . Chemical Reactions Analysis
Imidazo[1,2-a]pyridines are valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They can undergo various chemical reactions, including CuI-catalyzed aerobic oxidative synthesis from 2-aminopyridines and acetophenones . This reaction is compatible with a broad range of functional groups and can also enable the formation of alkenyl-substituted imidazoheterocycles .Physical And Chemical Properties Analysis
8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid has a molecular weight of 215.21 . It is a white solid at room temperature .Scientific Research Applications
Synthesis and Characterization
- Automated Continuous Flow Synthesis: A significant advancement in the synthesis of imidazo[1,2-a]pyridine-2-carboxylic acids was achieved through fully automated continuous flow synthesis, directly from 2-aminopyridines and bromopyruvic acid. This process facilitated the multistep synthesis of imidazo[1,2-a]pyridine-2-carboxamides, including Mur ligase inhibitors, without the need for isolating intermediates (Herath, Dahl, & Cosford, 2010).
- Synthesis from 2-Aminopyridine: Imidazo[1,2-a]pyridine carboxylic acid derivatives have been synthesized in a multistep process from commercially available 2-amino pyridine, demonstrating the compound’s versatility (Du Hui-r, 2014).
Chemical Properties and Reactivity
- Cyanomethyl Derivatives: The reactivity of 2-cyanomethyl derivatives of imidazo[1,2-a]pyridine has been investigated, revealing potential for nitration, bromination, azo coupling, and nitrosation, which can lead to the formation of various structurally interesting compounds (Kutrov, Kovalenko, & Volovenko, 2008).
Future Directions
Imidazo[1,2-a]pyridines, including 8-Cyano-imidazo[1,2-a]pyridine-2-carboxylic acid, have a wide range of applications in medicinal chemistry . Therefore, future research may focus on exploring new synthetic methods, studying their biological activities, and developing novel drugs based on these compounds .
Mechanism of Action
Target of Action
Imidazo[1,2-a]pyridines, a class of compounds to which this molecule belongs, are known to be valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry . They have been used in the development of targeted covalent inhibitors (TCIs) for treating cancers .
Mode of Action
The functionalization of imidazo[1,2-a]pyridines, including this compound, often involves radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies .
Biochemical Pathways
It’s known that imidazo[1,2-a]pyridines can be involved in various biochemical reactions, including radical reactions for direct functionalization .
Pharmacokinetics
It’s known that certain substitutions on the imidazo[1,2-a]pyridine scaffold can improve antibacterial activity and increase metabolic stability .
Result of Action
One of the imidazo[1,2-a]pyridine derivatives was found to be a potent anticancer agent for kras g12c-mutated nci-h358 cells .
properties
IUPAC Name |
8-cyanoimidazo[1,2-a]pyridine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5N3O2/c10-4-6-2-1-3-12-5-7(9(13)14)11-8(6)12/h1-3,5H,(H,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVBCAETXRMMZMU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2C(=C1)C#N)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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